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Compound of Interest

Compound Name: Angiogenesis inhibitor 3

Cat. No.: B12419211

For Researchers, Scientists, and Drug Development Professionals

Introduction

Angiogenesis, the formation of new blood vessels from pre-existing ones, is a critical process in
tumor growth, progression, and metastasis. Consequently, the inhibition of angiogenesis has
emerged as a key therapeutic strategy in oncology. Angiogenesis Inhibitor 3, identified as
(Z,E)-3-(Imidazol-4-ylmethylene)indolin-2-one, is a cell-permeable indolinone compound with
demonstrated anti-angiogenic properties.[1][2] This document provides detailed protocols for
the preparation and application of Angiogenesis Inhibitor 3 in common in vitro cell culture
assays to assess its bioactivity.
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Property Value Reference

[ (Z,E)-3-(Imidazol-4-
Chemical Name ' | .
ylmethylene)indolin-2-one

CAS Number 186611-44-9 [3]
Molecular Formula C12HoNsO [3]
Molecular Weight 211.22 g/mol

Appearance Yellow solid

Solubility Soluble in DMSO (5 mg/mL)

Storage Store at 2-8°C.

Purity >95% (HPLC) [3]

Mechanism of Action

Angiogenesis Inhibitor 3 is an ATP-competitive inhibitor of human Epidermal Growth Factor
Receptor (hEGF-R) tyrosine kinase.[1][2] Many indolinone-based compounds are known to
target receptor tyrosine kinases (RTKSs) that are crucial for angiogenesis, such as Vascular
Endothelial Growth Factor Receptors (VEGFRS). While direct inhibition of VEGFR by this
specific compound is not explicitly detailed in the provided search results, its demonstrated
anti-angiogenic activity in a rat aortic ring model suggests it likely interferes with key signaling
pathways governing endothelial cell proliferation, migration, and differentiation, such as the
VEGF signaling cascade.
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Figure 1: Proposed inhibitory action on the VEGF signaling pathway.
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Quantitative Data

Assay Cell Line Metric Value Reference

In Vitro
) ) Rat Aortic Rings % Inhibition 30% at 10 uM [11[2]
Angiogenesis

hEGF-R Tyrosine

. . % Inhibition 54% at 10 pM [1][2]
Kinase Activity

Experimental Protocols
Preparation of Stock and Working Solutions

This protocol describes the preparation of stock and working solutions of Angiogenesis
Inhibitor 3 for use in cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419211#how-to-prepare-angiogenesis-inhibitor-3-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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